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Abstract
Methoxyperfluorobutane, commercially known as HFE-7100, represents a significant

advancement in fluorinated solvent technology. Developed and introduced by 3M in 1996, it

emerged as a viable and environmentally conscious alternative to chlorofluorocarbons (CFCs),

hydrochlorofluorocarbons (HCFCs), and perfluorocarbons (PFCs). This technical guide delves

into the discovery, historical development, and key applications of Methoxyperfluorobutane. It

provides a comprehensive overview of its physicochemical properties, detailed experimental

protocols for its synthesis, and a look into its utility across various scientific and industrial

domains. Methoxyperfluorobutane is a mixture of two isomers: methyl nonafluorobutyl ether

(CAS No. 163702-07-6) and methyl nonafluoroisobutyl ether (CAS No. 163702-08-7)[1]. Its

development was driven by the need for solvents with low ozone depletion potential (ODP) and

low global warming potential (GWP), addressing the environmental concerns associated with

its predecessors[1][2]. This document serves as a comprehensive resource for professionals

engaged in research, development, and applications involving fluorinated compounds.

Discovery and Historical Development
The development of Methoxyperfluorobutane is intrinsically linked to the global effort to

phase out ozone-depleting substances. In the wake of the Montreal Protocol, the scientific

community sought safer alternatives that retained the desirable properties of CFCs, such as

non-flammability, low toxicity, and excellent solvent characteristics.
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1.1. The Genesis of Hydrofluoroethers (HFEs)

Hydrofluoroethers (HFEs) emerged as a promising class of compounds. The inclusion of an

ether linkage and hydrogen atoms in their structure renders them susceptible to degradation in

the troposphere, leading to a significantly shorter atmospheric lifetime and consequently, a

lower GWP compared to fully fluorinated compounds[2].

1.2. 3M's Pioneering Role

3M played a pivotal role in the research and development of HFEs, culminating in the

introduction of the Novec™ brand of engineered fluids. In 1996, 3M introduced

Methoxyperfluorobutane under the trade name HFE-7100[1]. This new fluid was designed to

offer a balance of performance, safety, and environmental sustainability. While the specific

scientists behind this innovation at 3M are not widely publicized, the development was a result

of the company's long-standing expertise in fluorochemistry.

1.3. A Replacement for Legacy Solvents

Methoxyperfluorobutane was positioned as a replacement for CFC-113 and other solvents

that were being phased out due to their environmental impact. Its properties, including a high

boiling point, low surface tension, and non-flammability, made it an ideal candidate for a wide

range of applications, from precision cleaning to heat transfer[1][3]. The introduction of HFE-

7100 marked a significant milestone in the transition towards more environmentally benign

industrial chemicals.

Physicochemical Properties
Methoxyperfluorobutane is a clear, colorless, and low-odor liquid[1]. As a mixture of two

isomers, its properties are a composite of its components. The following tables summarize the

key physical and chemical properties of Methoxyperfluorobutane (HFE-7100) and its

individual isomers.

Table 1: General Properties of Methoxyperfluorobutane (HFE-7100)
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Property Value

Chemical Formula C5H3F9O

Molecular Weight 250.06 g/mol [3]

Boiling Point 61 °C[4]

Pour Point -135 °C[4]

Density (at 25 °C) 1.52 g/mL[5]

Vapor Pressure (at 25 °C) 202 mmHg[6]

Surface Tension (at 25 °C) 13.6 mN/m

Kinematic Viscosity (at 25 °C) 0.38 cSt[4]

Specific Heat (at 25 °C) 1183 J/kg-K[4]

Thermal Conductivity (at 25 °C) 0.069 W/m-K[4]

Ozone Depletion Potential (ODP) 0[4]

Global Warming Potential (GWP) 297-300[4]

Table 2: Properties of Methoxyperfluorobutane Isomers

Property
Methyl Nonafluorobutyl
Ether

Methyl Nonafluoroisobutyl
Ether

CAS Number 163702-07-6 163702-08-7

Boiling Point ~60 °C[3] ~54 °C[7]

Melting Point -135 °C[3] Not available

Density (at 25 °C) 1.52 g/mL[3] Not available

Experimental Protocols for Synthesis
The synthesis of Methoxyperfluorobutane involves the preparation of its two constituent

isomers. The following sections provide detailed experimental methodologies for the synthesis
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of methyl nonafluorobutyl ether and methyl nonafluoroisobutyl ether.

3.1. Synthesis of Methyl Nonafluorobutyl Ether

This protocol is based on a method involving the reaction of heptafluoro-n-butyryl fluoride with

dimethyl ether.

Materials:

Valeronitrile

Silver(I) fluoride (AgF)

Heptafluoro-n-butyryl fluoride

Water

Dimethyl ether

1 L Autoclave

Distillation apparatus

Procedure:

Charge a 1 L autoclave with 200 ml of valeronitrile, 0.5 mol of AgF, and 2 mol of heptafluoro-

n-butyryl fluoride.

Allow the reaction to proceed at 20°C for 24 hours.

After 24 hours, separate the remaining heptafluoro-n-butyryl fluoride from the reaction

system at 10°C.

To the remaining mixture, add 0.07 mol of water and 1 mol of dimethyl ether.

Continue the reaction at 20°C for an additional 36 hours.

Upon completion of the reaction, purify the product by distillation.
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Collect the fraction of nonafluorobutyl methyl ether at its boiling point of 61°C / 760 mmHg.

This method has been reported to yield the product with a purity of 99.5% and a yield of 81.8%

[8].

3.2. Synthesis of Methyl Nonafluoroisobutyl Ether

This protocol describes the fluorination of heptafluoroisobutenyl methyl ether to produce

nonafluoroisobutyl methyl ether, as detailed in a patent by 3M Innovative Properties Company.

Materials:

Heptafluoroisobutenyl methyl ether

Gaseous molecular fluorine (F2) diluted in Nitrogen (N2)

Inert solvent (e.g., Halocarbon 0.8™)

600 mL jacketed aluminum reaction vessel with agitator and reflux condenser

Dry ice trap

Procedure:

Set up the 600 mL jacketed aluminum reaction vessel equipped with an agitator and a reflux

condenser operating at -25°C. Install a dry ice trap after the condenser.

Fill the reaction vessel with the inert solvent.

Cool the reaction vessel to the desired temperature (e.g., -20°C).

Continuously add the heptafluoroisobutenyl methyl ether to the solvent over a period of time

(e.g., 120 minutes for 115.3 grams).

Simultaneously, bubble gaseous molecular fluorine (e.g., 18 mole % in N2) through the

reaction solution at a controlled flow rate (e.g., 100 mL/min).
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The molar ratio of F2 to the vinyl ether can be varied to optimize the conversion and

selectivity. For example, a 1:1 molar ratio has been used.

After the addition is complete, the reaction products can be analyzed and purified.

The conversion of heptafluoroisobutenyl methyl ether to nonafluoroisobutyl methyl ether has

been reported to be 43.9% at -20°C with a 1:1 molar ratio of F2 to vinyl ether[9].

Applications
The unique combination of properties of Methoxyperfluorobutane has led to its adoption in a

wide array of applications across various industries.

4.1. Precision Cleaning and Solvents

One of the primary applications of HFE-7100 is as a cleaning solvent for precision components

in the electronics, medical device, and aerospace industries. Its low surface tension allows it to

penetrate tight spaces and effectively remove particulates, oils, and greases without damaging

sensitive materials[1][2]. It is often used in vapor degreasing systems.

4.2. Heat Transfer Fluid

With its excellent thermal stability and dielectric properties, Methoxyperfluorobutane is

utilized as a heat transfer fluid in a variety of applications, including the cooling of electronic

components, semiconductor manufacturing equipment, and in data centers employing

immersion cooling technology[2][10].

4.3. Lubricant Carrier

HFE-7100 serves as an effective carrier fluid for lubricants, particularly for fluorinated and

silicone-based lubricants. It allows for the uniform deposition of a thin layer of lubricant on

various surfaces.

4.4. Biomedical and Research Applications

In the biomedical field, the high gas solubility of Methoxyperfluorobutane has led to research

into its use as a potential oxygen carrier in artificial blood substitutes and for tissue
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preservation. Its inertness and biocompatibility make it a subject of interest for drug delivery

systems.

4.5. Forensic Science

In forensic applications, HFE-7100 is used as a carrier solvent for ninhydrin, a chemical used to

develop latent fingerprints on porous surfaces like paper. Its non-flammable nature and ability

to not cause inks to run make it a safer and more effective alternative to older solvents.

Visualizations
5.1. Synthesis Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the experimental

workflows for the synthesis of the two isomers of Methoxyperfluorobutane.

Start

Charge Autoclave:
- Valeronitrile

- AgF
- Heptafluoro-n-butyryl fluoride

React at 20°C for 24h Separate unreacted
Heptafluoro-n-butyryl fluoride at 10°C

Add:
- Water

- Dimethyl ether
React at 20°C for 36h Purify by Distillation Methyl Nonafluorobutyl Ether

Click to download full resolution via product page

Synthesis of Methyl Nonafluorobutyl Ether

Start

Setup Reaction Vessel:
- Jacketed Aluminum Reactor

- Agitator
- Reflux Condenser (-25°C)

- Dry Ice Trap

Charge with Inert Solvent Cool to -20°C
Simultaneously Add:

- Heptafluoroisobutenyl methyl ether
- Gaseous F2 in N2

Fluorination Reaction Product Analysis and Purification Methyl Nonafluoroisobutyl Ether

Click to download full resolution via product page

Synthesis of Methyl Nonafluoroisobutyl Ether

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b062403?utm_src=pdf-body
https://www.benchchem.com/product/b062403?utm_src=pdf-body-img
https://www.benchchem.com/product/b062403?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methoxyperfluorobutane (HFE-7100) stands as a testament to the achievements of green

chemistry, providing a high-performance, safe, and environmentally responsible alternative to

legacy solvents. Its journey from a laboratory curiosity to a widely used industrial chemical

underscores the importance of innovation in addressing environmental challenges. For

researchers, scientists, and drug development professionals, Methoxyperfluorobutane offers

a unique set of properties that can be leveraged in a multitude of applications, from enabling

complex chemical syntheses to advancing biomedical technologies. This technical guide

provides a foundational understanding of this important fluorinated ether, serving as a valuable

resource for its continued exploration and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b062403#discovery-and-history-of-
methoxyperfluorobutane-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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